Cas no 1240566-90-8 (5-methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine
• CAS No: 1240566-90-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5703505
• PubChem ID: 51000039
• Update Time: 2023-11-24

5-methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1106048
• 1240566-90-8
• 5-methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine
• 5-Methyl-1-(1-methylbutyl)-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 5-methyl-1-(1-methylbutyl)-

• Inchi： 1S/C9H17N3/c1-4-5-7(2)12-8(3)6-9(10)11-12/h6-7H,4-5H2,1-3H3,(H2,10,11)
• InChI Key： NIIBMDSUVBLISO-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)C(C)CCC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 278.8±20.0 °C(Predicted)
• pka: 4.13±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams